Cas no 105924-81-0 (Phosphonic acid, 1-piperazinyl-, diethyl ester)

• Product name: Phosphonic acid, 1-piperazinyl-, diethyl ester
• CAS No: 105924-81-0
• MF: C₈H₁₉N₂O₃P
• MW: 222.221822977066
• CID: 1165239
• PubChem ID: 15594563

Phosphonic acid, 1-piperazinyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, 1-piperazinyl-, diethyl ester
• 1-diethoxyphosphorylpiperazine
• 105924-81-0
• SCHEMBL7452828
• Diethyl piperazin-1-ylphosphonate
• DTXSID20575386

• Inchi： InChI=1S/C8H19N2O3P/c1-3-12-14(11,13-4-2)10-7-5-9-6-8-10/h9H,3-8H2,1-2H3
• InChI Key： DZLSLMCIYJZARN-UHFFFAOYSA-N
• SMILES： CCOP(=O)(N1CCNCC1)OCC

Computed Properties

• Exact Mass: 222.11332947g/mol
• Monoisotopic Mass: 222.11332947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų
• XLogP3: -0.2